Cas no 2137846-57-0 (1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine)

• Product Name: 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine
• CAS No: 2137846-57-0
• MF: C₆H₇F₄N₃
• MW: 197.133494615555
• CID: 5941681
• PubChem ID: 165872797
• Update Time: 2025-06-08

1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine
• EN300-1108698
• 2137846-57-0

• Inchi： 1S/C6H7F4N3/c7-5(8)6(9,10)2-13-1-4(11)12-3-13/h1,3,5H,2,11H2
• InChI Key： OLLAPQLZTKAFGQ-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CN1C=NC(=C1)N)F

Computed Properties

• Exact Mass: 197.05760988g/mol
• Monoisotopic Mass: 197.05760988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine

Introduction to 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine (CAS No. 2137846-57-0)

1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound, identified by its CAS number 2137846-57-0, belongs to the imidazole class of molecules, which are widely recognized for their role in various biological processes and medicinal chemistry. The presence of tetrafluoropropyl substituents in its molecular structure imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery and material science.

The imidazole ring in 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine serves as a versatile scaffold for chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has been leveraged in recent years to develop novel compounds targeting various therapeutic areas. The fluorine atoms in the tetrafluoropropyl group contribute to the molecule's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. These properties make the compound an attractive intermediate for the development of small-molecule drugs that require enhanced bioavailability and resistance to degradation.

Recent studies have highlighted the potential of fluorinated imidazoles in medicinal chemistry. For instance, researchers have investigated the role of such compounds in inhibiting enzymes involved in cancer progression. The electron-withdrawing nature of the tetrafluoropropyl substituent can modulate the reactivity of the imidazole ring, allowing for precise interactions with biological targets. This has led to the discovery of several lead compounds that exhibit promising antitumor activity in preclinical models. The structural features of 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine make it a valuable building block for further derivatization aimed at optimizing pharmacokinetic profiles and therapeutic efficacy.

In addition to its pharmaceutical applications, 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine has shown potential in material science. Fluorinated heterocycles are known for their ability to enhance material properties such as thermal stability and chemical resistance. This has prompted investigations into their use as additives or monomers in polymer synthesis. The unique electronic properties of the tetrafluoropropyl group can influence the electronic characteristics of materials derived from this compound, making it a candidate for applications in organic electronics and advanced coatings.

The synthesis of 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by functional group transformations. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing the environmental impact of production processes. These improvements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The biological activity of 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine has been extensively studied in recent years. In vitro assays have demonstrated its interaction with various protein targets, including kinases and transcription factors relevant to inflammatory diseases and metabolic disorders. The compound's ability to modulate these pathways suggests its potential as a therapeutic agent for conditions such as arthritis and diabetes. Preclinical studies are ongoing to evaluate its safety profile and pharmacological effects in animal models.

One notable aspect of 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine is its stability under physiological conditions. The presence of fluorine atoms enhances resistance to hydrolysis and oxidation, ensuring that the compound remains active during storage and administration. This stability is particularly important for oral formulations where degradation could compromise efficacy. Additionally, the lipophilic nature of the molecule facilitates membrane permeability, which is essential for drug absorption and distribution throughout the body.

The future prospects for 1-(2,2,3,3-tetrafluoropropyl)-1H-imidazol-4-amine are promising as research continues to uncover new applications and optimize its properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery of novel derivatives with enhanced therapeutic potential.

In conclusion,1-(2,2,3,tetrafluoropropyl)-imidazol - 4 - amine (CAS No 2137846 - 57 - 0) stands out as a versatile compound with significant implications across multiple scientific disciplines Its unique structural features combined with recent advancements in synthetic methodologies make it a valuable asset for both drug development and material science applications As research progresses further exploration into this compound promises exciting discoveries that could benefit society